Cas no 946330-89-8 (N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide)

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide is a quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-hydroxy-2-oxoquinoline core substituted with a phenyl group at the 1-position and a carboxamide moiety at the 3-position, linked to a 4-chlorophenyl group. This compound exhibits notable stability and may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The presence of both hydroxy and carboxamide functional groups enhances its versatility in chemical derivatization.

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide structure

946330-89-8 structure

Product Name:N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

CAS No:946330-89-8

MF:C₂₂H₁₅ClN₂O₃

MW:390.81910443306

CID:5443387

Update Time:2025-06-13

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenylquinoline-3-carboxamide
- N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide
- Inchi： 1S/C22H15ClN2O3/c23-14-10-12-15(13-11-14)24-21(27)19-20(26)17-8-4-5-9-18(17)25(22(19)28)16-6-2-1-3-7-16/h1-13,26H,(H,24,27)
- InChI Key： CKRFXWXJYIULHW-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(O)=C(C(NC2=CC=C(Cl)C=C2)=O)C1=O

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-4043-2μmol	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-4043-5μmol	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-4043-1mg	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-4043-2mg	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-4043-3mg	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-4043-4mg	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-4043-5mg	N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946330-89-8	90%+	5mg	$69.0	2023-04-27

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Related Literature

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2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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Additional information on N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide (CAS No. 946330-89-8)

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide, with the CAS registry number 946330-89-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities and applications in drug discovery. The presence of a 4-chlorophenyl group and a hydroxy-2-oxo moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown growing interest in quinoline-based compounds due to their potential therapeutic properties. Researchers are particularly focused on their role in addressing antibiotic resistance and inflammatory diseases, which are among the most pressing global health challenges. The structural uniqueness of N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide suggests it may exhibit antimicrobial, anti-inflammatory, or even anticancer activities, aligning with current trends in targeted drug development.

The synthesis of CAS No. 946330-89-8 involves multi-step organic reactions, often starting with the condensation of phenyl-substituted quinoline precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structural integrity. These analytical methods are crucial for ensuring the compound's suitability for high-throughput screening in drug discovery pipelines.

From a commercial perspective, N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide is primarily utilized by pharmaceutical research laboratories and academic institutions engaged in small molecule drug development. Its potential applications span across various therapeutic areas, including infectious diseases and chronic inflammation, making it a compound of interest in the post-pandemic era where novel therapeutic agents are in high demand.

Environmental and safety considerations for handling CAS 946330-89-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and lab coats should be worn during manipulation. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

The future research directions for N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide may include detailed structure-activity relationship (SAR) studies to optimize its pharmacological profile. With the increasing adoption of computational chemistry and AI-assisted drug design, this compound could serve as a valuable scaffold for developing next-generation therapeutics with improved efficacy and safety profiles.

For researchers interested in obtaining CAS No. 946330-89-8, several specialty chemical suppliers offer this compound in varying quantities, typically ranging from milligram to gram scales. The pricing and availability may vary depending on purity levels and current market demand for quinoline derivatives in the pharmaceutical sector.

In conclusion, N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide represents an important member of the bioactive heterocyclic compounds family with significant potential in modern drug discovery. Its unique structural features and possible biological activities make it a compound worth watching in the coming years as research into targeted molecular therapies continues to advance.